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Compound of Interest

Compound Name: Myristelaidyl methane sulfonate

Cat. No.: B15548791

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed overview of the chemical synthesis of

Myristelaidyl Methane Sulfonate, a long-chain alkyl methanesulfonate. The primary synthetic

route involves the mesylation of the corresponding alcohol, Myristelaidyl alcohol ((9E)-9-

Tetradecen-1-ol). This process is fundamental in organic chemistry for converting a hydroxyl

group, which is a poor leaving group, into a methanesulfonate (mesylate) group, an excellent

leaving group for subsequent nucleophilic substitution or elimination reactions.[1]

Synthesis Pathway Overview
The synthesis of Myristelaidyl methane sulfonate is achieved through the esterification of

Myristelaidyl alcohol with methanesulfonyl chloride (MsCl) in the presence of a suitable base,

typically a tertiary amine like triethylamine (TEA).[2][3] The base serves to neutralize the

hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards

the product.

The overall reaction is as follows:
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Myristelaidyl Alcohol + Methanesulfonyl Chloride --(Base/Solvent)--> Myristelaidyl Methane
Sulfonate + Base-HCl salt

Reaction Mechanism
The mechanism of mesylation can vary based on the choice of base.

Direct Nucleophilic Substitution: With moderately basic amines like pyridine, the alcohol's

hydroxyl group performs a nucleophilic attack on the sulfur atom of methanesulfonyl chloride,

displacing the chloride. The base then deprotonates the resulting oxonium ion to yield the

final mesylate.[1]

Sulfene Intermediate: When a stronger, non-nucleophilic base such as triethylamine is used,

it can deprotonate the α-carbon of methanesulfonyl chloride, leading to the formation of a

highly reactive "sulfene" intermediate (CH₂=SO₂).[1][4] The Myristelaidyl alcohol then rapidly

adds to this intermediate to form the desired product. This pathway is often favored for its

rapid reaction rates.[1][4]

Detailed Experimental Protocol
The following protocol outlines a representative procedure for the synthesis of Myristelaidyl
methane sulfonate based on established methods for alcohol mesylation.[3][5][6]

Materials:

Myristelaidyl alcohol ((9E)-9-Tetradecen-1-ol)

Methanesulfonyl chloride (MsCl), ≥99%

Triethylamine (TEA), distilled, ≥99.5%

Dichloromethane (DCM), anhydrous, ≥99.8%

Hydrochloric acid (HCl), 1 M aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Sodium chloride (Brine), saturated aqueous solution
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Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: A flame-dried, multi-necked round-bottom flask containing a magnetic stir

bar is placed under an inert atmosphere.

Reagent Preparation: Dissolve Myristelaidyl alcohol (1.0 eq) in anhydrous DCM (approx. 0.2

M concentration). Cool the solution to 0 °C in an ice-water bath.

Base Addition: Add triethylamine (1.5 eq) to the stirred solution.

Mesylating Agent Addition: Add methanesulfonyl chloride (1.2 eq) dropwise to the reaction

mixture over 10-15 minutes. Maintain the internal temperature at 0 °C to control the

exothermic reaction.

Reaction Monitoring: Stir the mixture for an additional 1-2 hours at 0 °C. Monitor the

reaction's progress by Thin Layer Chromatography (TLC) until the starting alcohol is fully

consumed.

Aqueous Workup: Upon completion, transfer the reaction mixture to a separatory funnel.

Extract the mixture with ice water.[3] Sequentially wash the organic layer with cold 1 M HCl,

cold saturated NaHCO₃, and finally, saturated brine.[3] These washes remove excess

triethylamine, unreacted methanesulfonyl chloride, and salts.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purification (Optional): If required, purify the crude Myristelaidyl methane sulfonate by

flash column chromatography on silica gel.

Quantitative Data Summary
The following table summarizes the typical quantitative parameters for the mesylation of a long-

chain alcohol.
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Parameter Value Rationale / Notes

Stoichiometry

Myristelaidyl Alcohol 1.0 molar equivalent The limiting reagent.

Methanesulfonyl Chloride 1.1 - 1.3 molar equivalents

A slight excess ensures

complete conversion of the

alcohol.

Triethylamine 1.2 - 1.5 molar equivalents

A molar excess is required to

neutralize the generated HCl

and catalyze the reaction.[3]

Reaction Conditions

Solvent Anhydrous Dichloromethane

A common, inert solvent for

this reaction. Anhydrous

conditions prevent hydrolysis

of MsCl.

Temperature 0 °C to -10 °C

Low temperature controls the

reaction rate and minimizes

side product formation.[3]

Reaction Time 1 - 4 hours

Typically rapid; should be

monitored by TLC for endpoint

determination.

Product Metrics

Expected Yield > 95%

Mesylation reactions of primary

alcohols are generally high-

yielding.[3]

Purity > 98% (post-purification)
Assessed by ¹H-NMR, ¹³C-

NMR, and Mass Spectrometry.

Appearance Colorless to amber liquid

As observed for similar short-

chain alkyl methanesulfonates.

[7]
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Visualized Experimental Workflow
The logical flow of the experimental protocol is detailed in the diagram below.

Workflow for Myristelaidyl Methane Sulfonate Synthesis
1. Dissolve Myristelaidyl Alcohol & TEA

in anhydrous DCM under N2

2. Cool Reaction Mixture
to 0 °C

3. Add Methanesulfonyl Chloride
Dropwise at 0 °C

4. Stir at 0 °C
Monitor by TLC (1-2h)

5. Aqueous Workup:
Wash with H2O, 1M HCl,

sat. NaHCO3, Brine

6. Dry Organic Layer
(Na2SO4 or MgSO4)

7. Filter and Concentrate
(Rotary Evaporation)

8. Column Chromatography
(If Necessary)

Final Product:
Myristelaidyl Methane Sulfonate
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Click to download full resolution via product page

Caption: A step-by-step flowchart of the synthesis and purification process for Myristelaidyl
Methane Sulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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